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Compound of Interest

Compound Name: Sofosbuvir impurity G

Cat. No.: B10799836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Sofosbuvir impurity G, a known

diastereomer of the potent antiviral agent Sofosbuvir. This document consolidates critical

information on its chemical and physical properties, synthesis, purification, and analytical

characterization, designed to support research and development activities in the

pharmaceutical industry.

Chemical Identity and Properties
Sofosbuvir impurity G is a stereoisomer of Sofosbuvir, differing in the spatial arrangement of

substituents around one or more chiral centers. Understanding its properties is crucial for the

quality control and safety assessment of Sofosbuvir drug products.
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Property Value Reference

CAS Number 1337482-15-1 [1]

Chemical Name

(S)-isopropyl 2-

(((((2R,3R,4R,5R)-5-(2,4-

dioxo-3,4-dihydropyrimidin-

1(2H)-yl)-4-fluoro-2-

(hydroxymethyl)-4-

methyltetrahydrofuran-3-

yl)oxy)

(phenoxy)phosphoryl)amino)pr

opanoate

Molecular Formula C₂₂H₂₉FN₃O₉P [1]

Molecular Weight 529.45 g/mol [1]

Appearance Solid [2]

Storage Conditions

Room temperature for short

term; -20°C for 1 year; -80°C

for 2 years

[2]

Note: Specific physical properties such as melting point and solubility are not readily available

in the public domain for Sofosbuvir impurity G. These would typically be determined

experimentally during drug development.

Synthesis and Purification
The synthesis of specific diastereomers of Sofosbuvir, including impurity G, is a significant

challenge in medicinal chemistry. The control of stereochemistry at the phosphorus center is a

key step.

A general approach to synthesizing Sofosbuvir and its diastereomers involves the coupling of a

protected nucleoside with a phosphoramidate reagent. The separation of diastereomers is

often achieved through chiral chromatography.
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A patented method for preparing Sofosbuvir impurities with a purity of over 99% has been

described, involving a multi-step reaction synthesis.[3] The purification of Sofosbuvir

intermediates and the final product often involves crystallization and chromatographic

techniques to isolate the desired stereoisomer.

Below is a conceptual workflow for the synthesis and purification of a specific Sofosbuvir

diastereomer like Impurity G.
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Caption: Conceptual workflow for the synthesis, purification, and analysis of Sofosbuvir
Impurity G.

Analytical Characterization
The identification and quantification of Sofosbuvir impurity G are critical for ensuring the

quality and safety of Sofosbuvir. Various analytical techniques are employed for this purpose.

High-Performance Liquid Chromatography (HPLC)
Reverse-phase HPLC (RP-HPLC) is a widely used technique for the separation and

quantification of Sofosbuvir and its impurities.

Parameter Method 1

Column Agilent Eclipse XDB-C18, 4.6 × 250 mm, 5 µm

Mobile Phase
0.1% trifluoroacetic acid in water:acetonitrile

(50:50 v/v)

Flow Rate 1.0 mL/min

Detection UV at 260 nm

Retention Time
Sofosbuvir: 3.674 min, Phosphoryl impurity:

5.704 min

Reference [4][5]

Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS and LC-MS/MS are powerful tools for the identification and structural elucidation of

impurities. The fragmentation patterns observed in the mass spectrum can help in confirming

the structure of Sofosbuvir impurity G.

For Sofosbuvir, a parent ion peak at m/z 530 is observed, which can undergo in-source

dissociation to a more stable ion at m/z 287.[6] The fragmentation of Impurity G would be

expected to follow a similar pathway, and any deviations could provide structural insights.
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The following diagram illustrates a general workflow for the analytical characterization of

Sofosbuvir Impurity G.
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Caption: General workflow for the analytical characterization of Sofosbuvir Impurity G.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the definitive structural confirmation of organic

molecules, including diastereomeric impurities. ¹H, ¹³C, ³¹P, and ¹⁹F NMR would be used to

elucidate the precise stereochemistry of Sofosbuvir impurity G. While specific NMR data for

impurity G is not publicly available, the analysis would focus on comparing the chemical shifts

and coupling constants with those of the Sofosbuvir active pharmaceutical ingredient.[7][8]

Biological Activity and Toxicity
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The biological activity of diastereomeric impurities can differ significantly from that of the main

drug. While Sofosbuvir is a potent inhibitor of the HCV NS5B polymerase, its diastereomers

may exhibit reduced or no antiviral activity.[2]

The toxicity profile of impurities is a major concern in drug development. Although specific

toxicity data for Sofosbuvir impurity G is not available, it is essential to evaluate its potential

toxic effects. In silico toxicity prediction tools can be used for an initial assessment of potential

hazards.[7] Any significant impurity would require thorough toxicological evaluation as per

regulatory guidelines.

The metabolic activation of Sofosbuvir to its active triphosphate form is a critical step for its

antiviral activity. It is conceivable that Sofosbuvir impurity G may not be efficiently

metabolized to the active form, thus affecting its efficacy.

The following diagram illustrates the potential metabolic pathway and its implications for

antiviral activity.
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Caption: Metabolic activation pathway of Sofosbuvir and its potential relevance to Impurity G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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